Cas no 1420816-51-8 (1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole)

• Product Name: 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole
• CAS No: 1420816-51-8
• MF: C₁₈H₁₉FN₄
• MW: 310.368666887283
• CID: 2091886
• PubChem ID: 71301935
• Update Time: 2025-06-10

1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole
• CS-0446049
• 1-(3-Fluoro-benzyl)-2-piperazin-1-yl-1H-benzoimidazole
• 1-[(3-fluorophenyl)methyl]-2-(piperazin-1-yl)-1H-1,3-benzodiazole
• DB-225628
• 1-[(3-fluorophenyl)methyl]-2-piperazin-1-ylbenzimidazole
• 1420816-51-8
• AKOS024464441

• MDL： MFCD22631777
• Inchi： 1S/C18H19FN4/c19-15-5-3-4-14(12-15)13-23-17-7-2-1-6-16(17)21-18(23)22-10-8-20-9-11-22/h1-7,12,20H,8-11,13H2
• InChI Key： NRRJXUKXLSFEBV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN1C2C=CC=CC=2N=C1N1CCNCC1

Computed Properties

• Exact Mass: 310.15937479g/mol
• Monoisotopic Mass: 310.15937479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole

Recent Advances in the Study of 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole (CAS: 1420816-51-8)

The compound 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole (CAS: 1420816-51-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This benzimidazole derivative has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound for drug development. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and future prospects.

Recent studies have highlighted the versatility of 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole as a scaffold for designing novel bioactive molecules. The presence of the piperazine moiety and the fluorobenzyl group imparts unique physicochemical properties, making it an attractive candidate for targeting various biological pathways. Researchers have explored its interactions with specific protein targets, including G-protein-coupled receptors (GPCRs) and kinases, which are often implicated in diseases such as cancer, neurological disorders, and inflammatory conditions.

One of the key findings from recent investigations is the compound's ability to modulate serotonin receptors, particularly the 5-HT_2A and 5-HT_2C subtypes. These receptors play a critical role in mood regulation, and targeting them has been a strategy for developing new antidepressants and antipsychotics. Preliminary in vitro and in vivo studies have demonstrated that 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole exhibits high affinity and selectivity for these receptors, suggesting its potential as a therapeutic agent for psychiatric disorders.

In addition to its central nervous system (CNS) activity, this compound has also shown promise in oncology research. Recent work has revealed its inhibitory effects on certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism appears to involve the disruption of cell cycle progression and induction of apoptosis, although further studies are needed to fully elucidate the underlying pathways. These findings underscore the compound's potential as a multi-targeted agent in cancer therapy.

The synthesis of 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole has been optimized in recent years, with researchers developing more efficient and scalable routes. Key advancements include the use of microwave-assisted synthesis and green chemistry approaches, which have improved yields and reduced environmental impact. These methodological improvements are critical for facilitating future preclinical and clinical studies.

Despite these promising developments, challenges remain in the development of 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline.

In conclusion, 1-(3-Fluorobenzyl)-2-(piperazin-1-yl)-1H-benzo[d]imidazole (CAS: 1420816-51-8) represents a promising scaffold for drug discovery, with demonstrated activity in CNS disorders and oncology. Continued research into its pharmacological profile and therapeutic potential is warranted, and future studies should focus on overcoming current limitations to unlock its full clinical potential.